
Personal protective equipment for handling
DC07090 dihydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DC07090 dihydrochloride

Cat. No.: B1669870 Get Quote

Essential Safety and Handling Guide for
DC07090 Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

DC07090 dihydrochloride (CAS 1158264-37-9), a potent, reversible, and competitive non-

peptidyl human enterovirus 71 3C protease inhibitor. Adherence to these procedures is vital for

ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Classification
DC07090 dihydrochloride is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classifications.

Hazard Class Hazard Statement

Skin Corrosion/Irritation Category 2: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A: Causes serious eye irritation.

Signal Word: Warning
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Hazard Pictogram:

alt text

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling DC07090 dihydrochloride to

minimize exposure risk.

PPE Category Specifications

Eye and Face Protection Wear chemical safety goggles and a face shield.

Hand Protection
Wear chemically resistant gloves (e.g., nitrile

rubber).

Body Protection Wear a lab coat or other protective clothing.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if working in a poorly

ventilated area or if there is a risk of

aerosolization.

Handling and Storage
Proper handling and storage are critical to maintain the stability and integrity of DC07090
dihydrochloride and to ensure a safe laboratory environment.

Aspect Procedure

Handling

- Avoid contact with skin and eyes. - Avoid

inhalation of dust. - Use only in a well-ventilated

area, preferably in a chemical fume hood. -

Wash hands thoroughly after handling.

Storage

- Store in a tightly closed container. - Keep in a

cool, dry, and well-ventilated place. - Protect

from light.
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Disposal Plan
All waste materials contaminated with DC07090 dihydrochloride must be handled as

hazardous waste and disposed of in accordance with all applicable federal, state, and local

regulations.

Disposal Workflow
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DC07090 Dihydrochloride Disposal Workflow

Waste Collection

Segregation & Storage

Final Disposal

Contaminated PPE
(Gloves, Coats, etc.)

Designated, Labeled,
and Sealed Hazardous

Waste Container

Empty Containers Unused/Expired Material

Licensed Hazardous
Waste Disposal Facility

Transported by
approved carrier
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Experimental Workflow for Handling DC07090 Dihydrochloride
Preparation:

- Review SDS
- Don appropriate PPE

Weighing:
- Use analytical balance

in a fume hood

Dissolution:
- Add solvent slowly

- Mix gently

Conduct Experiment:
- Follow protocol

- Maintain containment

Post-Experiment Cleanup:
- Decontaminate surfaces

- Dispose of waste properly

Remove PPE:
- Follow proper doffing procedure

- Wash hands thoroughly
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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